Cas no 35368-68-4 (2-(2-chlorophenoxy)acetamide)

• Product Name: 2-(2-chlorophenoxy)acetamide
• CAS No: 35368-68-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00173819
• CID: 860474
• PubChem ID: 97329
• Update Time: 2025-05-21

2-(2-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenoxy)acetamide
• <o-Chlor-phenoxy>-acetamid
• 2-chlorophenoxyacetamide
• 2-Chlor-phenoxy>2-(2-CHLORO-PHENOXY)-ACETAMIDE
• o-chlorophenoxyacetamide
• STL062465
• CS-0299993
• AKOS003421703
• EINECS 252-530-9
• DTXSID60188858
• NSC 115875
• 35368-68-4
• NSC115875
• SCHEMBL1032879
• Z19726626
• DTXCID20111349
• NSC-115875
• NS00029838
• VFUNLXYSSCTXBG-UHFFFAOYSA-N
• G72054
• DB-048790

• MDL： MFCD00173819
• Inchi： 1S/C8H8ClNO2/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： VFUNLXYSSCTXBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(N)=O

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: powder
• PSA: 52.32000
• LogP: 1.90440
• Solubility: Not determined

2-(2-chlorophenoxy)acetamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Additional information on 2-(2-chlorophenoxy)acetamide

Recent Advances in the Study of 2-(2-chlorophenoxy)acetamide (CAS: 35368-68-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-chlorophenoxy)acetamide (CAS: 35368-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. This molecule, characterized by its chlorophenoxy and acetamide functional groups, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its mechanisms of action and pharmacological profiles.

One of the key areas of interest is the compound's role as a herbicide intermediate. Research has demonstrated that 2-(2-chlorophenoxy)acetamide can be utilized in the synthesis of more complex herbicidal agents, offering advantages in terms of selectivity and environmental impact. The compound's ability to interfere with plant growth regulators has been extensively studied, with recent findings suggesting improved formulations that enhance its efficacy while minimizing non-target effects. These advancements are particularly relevant in the context of sustainable agriculture and integrated pest management strategies.

In the pharmaceutical domain, novel research has investigated the antimicrobial properties of 2-(2-chlorophenoxy)acetamide. Studies published in the past year have shown promising activity against a range of Gram-positive and Gram-negative bacteria, with some derivatives exhibiting enhanced potency compared to existing antibiotics. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although the exact molecular targets are still under investigation. These findings open new avenues for the development of antibiotics targeting drug-resistant strains, addressing a critical need in modern medicine.

Recent synthetic chemistry breakthroughs have also improved the production methods for 2-(2-chlorophenoxy)acetamide. A 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic process that increases yield while reducing byproducts and energy consumption. This advancement not only makes the compound more accessible for research purposes but also addresses important considerations in green chemistry and sustainable manufacturing practices within the pharmaceutical industry.

Pharmacokinetic studies of 2-(2-chlorophenoxy)acetamide have provided valuable insights into its absorption, distribution, metabolism, and excretion profiles. Recent animal model experiments have demonstrated favorable bioavailability characteristics, with particular attention to its tissue distribution patterns and metabolic pathways. These findings are crucial for understanding the compound's potential therapeutic window and guiding future formulation development for clinical applications.

Looking forward, researchers are exploring the potential of 2-(2-chlorophenoxy)acetamide derivatives in targeted drug delivery systems. Preliminary studies suggest that modifications to the acetamide moiety could enable selective accumulation in specific tissues or cells, potentially reducing systemic side effects. This approach aligns with current trends in precision medicine and could significantly enhance the compound's therapeutic value in various medical applications.

The safety profile of 2-(2-chlorophenoxy)acetamide continues to be an active area of investigation. Recent toxicological assessments have provided more comprehensive data on its acute and chronic effects, informing risk assessment models and regulatory considerations. These studies are particularly important as the compound moves closer to potential commercial applications in both pharmaceutical and agricultural sectors.

In conclusion, the growing body of research on 2-(2-chlorophenoxy)acetamide (CAS: 35368-68-4) highlights its multifaceted potential in chemical biology and pharmaceutical applications. From its established role in agrochemicals to emerging therapeutic possibilities, this compound represents an important focus area for interdisciplinary research. Continued investigation into its mechanisms, optimization of its properties, and exploration of novel applications will likely yield significant contributions to both scientific understanding and practical solutions in the coming years.